Cas no 591210-36-5 (2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde)
591210-36-5 structure
Product Name:2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde
CAS No:591210-36-5
MF:C17H14N2O3
MW:294.304664134979
MDL:MFCD02629383
CID:1017485
PubChem ID:883587
Update Time:2025-04-20
2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde
- 1H-Indole-3-carboxaldehyde,2-methyl-1-[(4-nitrophenyl)methyl]-(9CI)
- CS-0317503
- SMR000269530
- VS-09384
- 2-methyl-1-[(4-nitrophenyl)methyl]-1H-indole-3-carbaldehyde
- STL380782
- DB-240248
- MLS000680864
- BBL029707
- CHEMBL1561425
- 2-methyl-1-[(4-nitrophenyl)methyl]indole-3-carbaldehyde
- MFCD02629383
- SR-01000237269-1
- AKOS000289108
- HMS2562C08
- 591210-36-5
- SR-01000237269
-
- MDL： MFCD02629383
- Inchi： 1S/C17H14N2O3/c1-12-16(11-20)15-4-2-3-5-17(15)18(12)10-13-6-8-14(9-7-13)19(21)22/h2-9,11H,10H2,1H3
- InChI Key： GQUPKEBWAGURMU-UHFFFAOYSA-N
- SMILES： O=CC1C2C=CC=CC=2N(CC2C=CC(=CC=2)[N+](=O)[O-])C=1C
Computed Properties
- Exact Mass: 294.10052
- Monoisotopic Mass: 294.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 538.8°C at 760 mmHg
- Flash Point: 279.6°C
- Refractive Index: 1.634
- PSA: 65.14
2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B500385-50mg |
2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde |
591210-36-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B500385-100mg |
2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde |
591210-36-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B500385-500mg |
2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde |
591210-36-5 | 500mg |
$ 115.00 | 2022-06-07 | ||
| Matrix Scientific | 200263-0.500g |
2-Methyl-1-[(4-nitrophenyl)methyl]indole-3-carbaldehyde |
591210-36-5 | 0.500g |
$125.00 | 2023-09-09 | ||
| abcr | AB220607-1 g |
2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde; 95% |
591210-36-5 | 1 g |
€179.70 | 2023-07-20 | ||
| abcr | AB220607-5 g |
2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde; 95% |
591210-36-5 | 5 g |
€552.30 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1254279-5g |
1H-Indole-3-carboxaldehyde,2-methyl-1-[(4-nitrophenyl)methyl]-(9CI) |
591210-36-5 | 95% | 5g |
$515 | 2023-09-04 | |
| abcr | AB220607-1g |
2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde, 95%; . |
591210-36-5 | 95% | 1g |
€94.10 | 2025-04-17 | |
| abcr | AB220607-5g |
2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde, 95%; . |
591210-36-5 | 95% | 5g |
€218.80 | 2025-04-17 | |
| A2B Chem LLC | AG71580-1g |
1H-Indole-3-carboxaldehyde,2-methyl-1-[(4-nitrophenyl)methyl]-(9CI) |
591210-36-5 | 95% | 1g |
$64.00 | 2024-04-19 |
2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
591210-36-5 (2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde) Related Products
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- 591210-47-8(1H-Indole-3-carboxaldehyde,1-[(3-nitrophenyl)methyl]-(9CI))
- 592550-33-9(1H-Indole-3-carboxaldehyde,2-methyl-1-[(3-nitrophenyl)methyl]-(9CI))
- 593237-02-6(1H-Indole-3-carboxaldehyde,7-ethyl-1-[(4-nitrophenyl)methyl]-(9CI))
- 192997-25-4(1-(4-Nitrobenzyl)-1H-indole-3-carbaldehyde)
- 54574-52-6(Benzoic acid, 2-[(1-ethyl-2-methyl-1H-indol-3-yl)carbonyl]-4-nitro-)
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